2-Chloro-N-(4-methyl-1H-indazol-6-yl)acetamide

• IUPAC Name: 2-chloro-N-(4-methyl-1H-indazol-6-yl)acetamide
• InChI: InChI=1S/C10H10ClN3O/c1-6-2-7(13-10(15)4-11)3-9-8(6)5-12-14-9/h2-3,5H,4H2,1H3,(H,12,14)(H,13,15)
• InChI Key: UXILXGFNAGRWJQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC2=C1C=NN2)NC(=O)CCl
• Molecular Formula: C10H10ClN3O
• Molecular Weight: 223.66 g/mol

Description

This compound belongs to the class of organic compounds known as alkyldiarylamines. These are tertiary alkylarylamines having two aryl and one alkyl groups attached to the amino group.

Synthesis Analysis

The synthesis of indazoles has been a topic of interest in recent years. The strategies include transition metal catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines.

Molecular Structure Analysis

The crystal structure of a similar compound, N-(6-chloro-2-methyl-2H-indazol-5-yl)acetamide, has been studied. The indazole moiety (N1–N2/C2–C8) is planar with an r.m.s. deviation from the mean plane of 0.0692 Å.

Chemical Reactions Analysis

The synthesis of 1H- and 2H-indazoles involves various strategies including transition metal catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines.